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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792

Technical Guide: 1-Cyclopropyl-ethanone oxime

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Cyclopropyl-ethanone oxime, a
molecule of interest in synthetic chemistry and potentially in drug discovery due to the broad
biological activities of the oxime functional group. This document outlines its core
physicochemical properties, a detailed experimental protocol for its synthesis, and a workflow
diagram for its preparation and characterization.

Core Molecular Data

Quantitative data for 1-Cyclopropyl-ethanone oxime is summarized in the table below for
quick reference.

Parameter Value Reference(s)
Molecular Formula CsH9eNO [1112][3]
Molecular Weight 99.13 g/mol [1][2]

CAS Number 51761-72-9 [1][2]

Experimental Protocols
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The following section details a representative experimental protocol for the synthesis of 1-
Cyclopropyl-ethanone oxime. This method is based on the classical reaction of a ketone with
hydroxylamine hydrochloride.

Synthesis of 1-Cyclopropyl-ethanone oxime

This procedure describes the conversion of 1-Cyclopropyl-ethanone to its corresponding
oxime.

Materials:

¢ 1-Cyclopropyl-ethanone

e Hydroxylamine hydrochloride (NH20H-HCI)
e Pyridine or Sodium Acetate

o Ethanol

o Water

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)
e Round-bottom flask

» Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle or oil bath

e Separatory funnel

 Rotary evaporator
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 1-Cyclopropyl-ethanone (1 equivalent) in ethanol.

« Addition of Reagents: To this solution, add hydroxylamine hydrochloride (1.1 equivalents)
and a base such as pyridine or sodium acetate (1.5 equivalents). The base is crucial to
neutralize the HCI released during the reaction.

e Reaction Conditions: The reaction mixture is typically heated to reflux and stirred for a period
ranging from 1 to 4 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up: After the reaction is complete, the solvent is removed under reduced pressure
using a rotary evaporator. The residue is then partitioned between water and an organic
solvent like ethyl acetate.

o Extraction and Washing: The aqueous layer is extracted multiple times with ethyl acetate.
The combined organic layers are washed with water and then with brine to remove any
remaining water-soluble impurities.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is evaporated to yield the crude 1-Cyclopropyl-ethanone oxime.

 Purification: The crude product can be further purified by recrystallization or column
chromatography on silica gel if necessary.

Characterization:

The final product should be characterized to confirm its identity and purity using standard
analytical techniques such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the molecular
structure.

e Mass Spectrometry (MS): To determine the molecular weight.[2]

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1310792?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C51761729&Units=CAL
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Infrared (IR) Spectroscopy: To identify the characteristic C=N and O-H functional groups of
the oxime.

Logical Workflow and Diagrams

The following diagram illustrates the general workflow for the synthesis and purification of an
oxime, applicable to 1-Cyclopropyl-ethanone oxime.

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of 1-Cyclopropyl-ethanone
oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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